Cas no 6971-48-8 ((3-nitrophenyl)carbonylurea)

• Product Name: (3-nitrophenyl)carbonylurea
• CAS No: 6971-48-8
• MF: C₈H₇N₃O₄
• MW: 209.158881425858
• CID: 528979
• PubChem ID: 248911
• Update Time: 2025-09-21

(3-nitrophenyl)carbonylurea Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(aminocarbonyl)-3-nitro-
• N-carbamoyl-3-nitrobenzamide
• (3-Nitro-benzoyl)-harnstoff
• (3-nitro-benzoyl)-urea
• (3-nitrophenyl)carbonylurea
• 3-nitrobenzoylurea
• AC1L6NCW
• AC1Q4ZTV
• AC1Q5AG1
• AR-1K6551
• m-Nitro-benzoyl-harnstoff
• m-NITROBENZOYLUREA
• NSC66552
• 6971-48-8
• AKOS013517781
• 1-(3-Nitrobenzoyl)urea
• DTXSID40290100
• NSC-66552

• Inchi： 1S/C8H7N3O4/c9-8(13)10-7(12)5-2-1-3-6(4-5)11(14)15/h1-4H,(H3,9,10,12,13)
• InChI Key： QKQRYUWLAKVQOQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])NC(N)=O

Computed Properties

• Exact Mass: 209.04371
• Monoisotopic Mass: 209.043656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.468
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.619
• PSA: 115.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes